3,4-Methylenedioxy-beta-nitrostyrene
Overview
Description
3,4-Methylenedioxy-beta-nitrostyrene (MNS) is a chemical compound with the molecular formula C9H7NO4 . It is also known by other names such as MDBN, Syk Inhibitor III, and NSC 10120 . It has a molecular weight of 193.16 g/mol .
Synthesis Analysis
While specific synthesis methods for MNS were not found in the search results, it’s known that MNS is a synthetic compound . More detailed information about its synthesis might be found in specialized chemical literature or databases.Molecular Structure Analysis
The IUPAC name for MNS is 5-[(E)-2-nitroethenyl]-1,3-benzodioxole . The InChI representation is InChI=1S/C9H7NO4/c11-10(12)4-3-7-1-2-8-9(5-7)14-6-13-8/h1-5H,6H2/b4-3+ . The compound’s structure can also be represented by various SMILES strings .Physical And Chemical Properties Analysis
MNS is a yellow powder . It has a molecular weight of 193.16 g/mol and a molecular formula of C9H7NO4 .Scientific Research Applications
1. PET Imaging in Neurology
- Application : MNS is used as a potential PET imaging target because it is involved in the aggregation of amyloid-β and tau proteins in Alzheimer’s disease brains .
- Method : The researchers succeeded in a challenging radio-synthesis of [11C]MNS using nitromethylenating piperonal with [11C]nitromethane (CH3NO2) in one pot .
- Results : Although [11C]MNS had some moderate brain uptake and quick washout in rat brains, they were unable to detect any presence of specific binding of this ligand to NLRP3 either in vivo or in vitro .
2. Kidney Protection in Renal Ischemia-Reperfusion Injury
- Application : MNS is used to reduce PANoptosis and protect the kidney against renal ischemia-reperfusion injury .
3. Treatment of Infectious Diseases
- Application : MNS is used in the treatment of infectious diseases. It is resistant to metabolic degradation and has been shown to have an effect on transcriptional regulation .
- Method : MNS was shown to induce neuronal death in a whole-cell recording experiment .
4. Inhibitor of Src and Syk Kinase
- Application : MNS is used as an inhibitor of Src and Syk kinase . It prevents the phosphorylation and cytoskeletal association of GPIIb/IIIa and talin .
5. Inhibitor of Platelet Aggregation
- Application : MNS is used as an inhibitor of platelet aggregation . It is more effective at inhibiting platelet aggregation and protein tyrosine phosphorylation than Genistein .
- Method : MNS (20 μM) effectively inhibits platelet aggregation and inhibits ATP from thrombin or collagen-stimulated platelets . This effect is concentration-dependent . MNS (20 μM) inhibits the binding of PAC-1 to human platelets induced by thrombin .
6. Precursor for Slimicides and Dyes
- Application : β-Nitrostyrene, which can be synthesized from MNS, is a chemical precursor for slimicides and dyes .
- Method : Bromo-nitrostyrene is obtained upon treatment with bromine followed by partial dehydrohalogenation , while 2-nitrobenzaldehyde is obtained by treatment with ozone .
7. Inhibitor of Src and Syk Kinase
- Application : MNS is used as an inhibitor of Src and Syk kinase . It prevents the phosphorylation and cytoskeletal association of GPIIb/IIIa and talin .
8. Inhibitor of Platelet Aggregation
- Application : MNS is used as an inhibitor of platelet aggregation . It is more effective at inhibiting platelet aggregation and protein tyrosine phosphorylation than Genistein .
- Method : MNS (20 μM) effectively inhibits platelet aggregation and inhibits ATP from thrombin or collagen-stimulated platelets . This effect is concentration-dependent . MNS (20 μM) inhibits the binding of PAC-1 to human platelets induced by thrombin .
9. Precursor for Slimicides and Dyes
Safety And Hazards
Future Directions
MNS has shown potential in medical research. It has been found to inhibit the activation of the NLRP3 inflammasome, which could be a new approach to treat inflammatory bowel disease . It also significantly inhibits adhesion and migration of human triple-negative breast cancer cells . These findings suggest that MNS could have potential therapeutic applications in the treatment of these conditions.
properties
IUPAC Name |
5-[(E)-2-nitroethenyl]-1,3-benzodioxole | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7NO4/c11-10(12)4-3-7-1-2-8-9(5-7)14-6-13-8/h1-5H,6H2/b4-3+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KFLWBZPSJQPRDD-ONEGZZNKSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)C=C[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1OC2=C(O1)C=C(C=C2)/C=C/[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701276118 | |
Record name | 5-[(1E)-2-Nitroethenyl]-1,3-benzodioxole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701276118 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
193.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3,4-Methylenedioxy-beta-nitrostyrene | |
CAS RN |
22568-48-5, 1485-00-3 | |
Record name | 5-[(1E)-2-Nitroethenyl]-1,3-benzodioxole | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=22568-48-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Styrene, 3,4-methylenedioxy-beta-nitro- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001485003 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 5-[(1E)-2-Nitroethenyl]-1,3-benzodioxole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701276118 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3,4-Methylenedioxy-beta-nitrostyrene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 5-[(E)-2-nitroethenyl]-1,3-dioxaindane | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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